Cas no 1785537-21-4 (Imidazo[1,2-a]pyridin-7-ol, 2-bromo-)

• Product Name: Imidazo[1,2-a]pyridin-7-ol, 2-bromo-
• CAS No: 1785537-21-4
• MF: C₇H₅BrN₂O
• MW: 213.031400442123
• MDL: MFCD33413009
• CID: 5181775
• Update Time: 2025-10-29

Imidazo[1,2-a]pyridin-7-ol, 2-bromo- Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,2-a]pyridin-7-ol, 2-bromo-
• 2-Bromo-imidazo[1,2-a]pyridin-7-ol

• MDL： MFCD33413009
• Inchi： 1S/C7H5BrN2O/c8-6-4-10-2-1-5(11)3-7(10)9-6/h1-4,11H
• InChI Key： QGQIGNNGTPUQHB-UHFFFAOYSA-N
• SMILES： C12=NC(Br)=CN1C=CC(O)=C2

Additional information on Imidazo[1,2-a]pyridin-7-ol, 2-bromo-

Imidazo[1,2-a]pyridin-7-ol, 2-bromo- (CAS No. 1785537-21-4): A Comprehensive Overview

Imidazo[1,2-a]pyridin-7-ol, 2-bromo- (CAS No. 1785537-21-4) is a significant compound in the realm of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention from researchers worldwide. This heterocyclic compound belongs to the imidazopyridine class, which is renowned for its diverse biological activities and potential therapeutic applications. The presence of a bromo substituent at the 2-position enhances its utility as a key intermediate in synthetic chemistry, facilitating further derivatization and functionalization.

The Imidazo[1,2-a]pyridin-7-ol, 2-bromo core structure is characterized by a fused imidazole and pyridine ring system, which provides a rich scaffold for interactions with biological targets. This compound has been extensively studied for its role in drug discovery, particularly in the development of novel small-molecule inhibitors. The bromo group at the 2-position serves as a versatile handle for further chemical modifications, enabling the synthesis of a wide array of analogs with tailored pharmacological properties.

Recent advancements in medicinal chemistry have highlighted the importance of imidazopyridines in addressing various therapeutic challenges. Studies have demonstrated that compounds within this class exhibit potent activity against a range of targets, including kinases, transcription factors, and ion channels. The Imidazo[1,2-a]pyridin-7-ol, 2-bromo derivative has been particularly investigated for its potential in oncology research. Preclinical studies suggest that it may inhibit the growth of certain cancer cell lines by interfering with critical signaling pathways involved in cell proliferation and survival.

The synthesis of Imidazo[1,2-a]pyridin-7-ol, 2-bromo involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. The introduction of the bromo substituent at the 2-position is typically achieved through halogenation reactions, which can be performed using various reagents such as N-bromosuccinimide (NBS) or bromine in the presence of a suitable catalyst. These synthetic strategies have been optimized to minimize side reactions and maximize the efficiency of the process.

In addition to its pharmaceutical applications, Imidazo[1,2-a]pyridin-7-ol, 2-bromo has shown promise in materials science research. Its unique electronic properties make it a candidate for use in organic electronic devices, such as light-emitting diodes (LEDs) and photovoltaic cells. The ability to modify its structure allows researchers to fine-tune its optoelectronic characteristics, making it a valuable building block for advanced materials.

The growing interest in Imidazo[1,2-a]pyridin-7-ol, 2-bromo has led to several patents being filed by pharmaceutical companies aiming to develop novel therapeutics based on this scaffold. Researchers are exploring various derivatives to enhance their potency and selectivity while reducing potential side effects. Computational modeling and high-throughput screening techniques are being employed to identify promising candidates for further development.

From a regulatory perspective, Imidazo[1,2-a]pyridin-7-ol, 2-bromo falls under the category of research chemicals that require adherence to good laboratory practices (GLP) during synthesis and handling. While it is not classified as a hazardous or controlled substance under current regulations, proper safety measures must be implemented to ensure safe laboratory operations. This includes using appropriate personal protective equipment (PPE) and working in well-ventilated areas or fume hoods.

The future prospects for Imidazo[1,2-a]pyridin-7-ol, 2-bromo are bright, with ongoing research expected to yield new insights into its pharmacological properties and potential applications. Collaborative efforts between academic institutions and industry partners will be crucial in translating laboratory findings into clinical reality. As our understanding of this compound evolves, it is likely to play an increasingly important role in the development of next-generation pharmaceuticals.